methyl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-(2,5-dimethylpyrrol-1-yl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H21NO2S/c1-10-5-8-13-14(9-10)21-16(15(13)17(19)20-4)18-11(2)6-7-12(18)3/h6-7,10H,5,8-9H2,1-4H3
• InChI Key: QRDOWVSXUPFUQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)N3C(=CC=C3C)C
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrrole ring and a thiophene ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom, and thiophene is a five-membered aromatic ring with one sulfur atom.

Scientific Research Applications

Synthesis and Reactivity in Heterocyclic Chemistry

This compound is involved in the synthesis of a wide range of heterocyclic compounds, highlighting its versatility and utility in organic synthesis. Studies have shown its application in the formation of complex molecular structures, which are foundational in developing pharmaceuticals and materials with unique properties.

• The synthesis of densely functionalized pyrroles and thiophenes from reactions involving similar compounds showcases the utility of this molecule in constructing polyfunctionalized derivatives. These derivatives are significant for developing novel compounds with potential applications in various fields, including medicinal chemistry and material science (Cheng, Peng, & Li, 2010).

• Another study focused on the annelation of the 2-aminopyran-4-one ring to condensed thiophenes, demonstrating the compound's role in generating new heterocyclic systems. This kind of research contributes to expanding the diversity of chemical structures available for further functional exploration and application (Volovenko et al., 1983).

Applications in Materials Science

The research into this compound extends into materials science, particularly in the development of metal-organic frameworks (MOFs) and luminescent materials. These studies highlight the potential of such compounds in environmental monitoring and remediation, as well as in the creation of advanced materials with specific desired properties.

• Metal-organic frameworks constructed from thiophene-functionalized dicarboxylates, related to the compound , have shown efficiency in luminescent sensing and pesticide removal. These findings underscore the potential of utilizing such compounds in environmental applications and the development of sensors for detecting hazardous substances (Zhao et al., 2017).

Future Directions

The future directions for research on this compound could include further exploration of its biological activity, optimization of its synthesis process, and investigation of its physical and chemical properties. Additionally, the structure-activity relationship of similar compounds could be studied to improve their production and control their quality.

Mechanism of Action

Target of Action

The primary targets of this compound are dihydrofolate reductase (DHFR) and enoyl-acyl carrier protein reductase (ENR) . DHFR is an enzyme involved in the synthesis of tetrahydrofolate, a co-factor in the synthesis of nucleotides. ENR is a key enzyme in the fatty acid synthesis pathway, which is essential for bacterial cell wall synthesis .

Mode of Action

The compound interacts with its targets, DHFR and ENR, inhibiting their activity . This inhibition disrupts the synthesis of tetrahydrofolate and fatty acids, respectively, leading to the disruption of nucleotide synthesis and bacterial cell wall synthesis .

Biochemical Pathways

The affected pathways are the tetrahydrofolate synthesis pathway and the fatty acid synthesis pathway . The downstream effects include the disruption of DNA, RNA, and protein synthesis due to the lack of nucleotides, and the inhibition of bacterial cell wall synthesis, leading to bacterial cell death .

Result of Action

The compound’s action results in the suppression of cell growth and an increase in both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate . Additionally, the compound suppresses the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies .